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Compound of Interest

Compound Name: HJC0152

Cat. No.: B10775985

Application Notes and Protocols for HJC0152
For Researchers, Scientists, and Drug Development
Professionals

Introduction

HJCO0152 is a potent and orally bioavailable small-molecule inhibitor of Signal Transducer and
Activator of Transcription 3 (STAT3).[1][2][3] As a derivative of niclosamide, HIC0152 was
developed to overcome the poor aqueous solubility and bioavailability of its parent compound,
exhibiting significantly improved properties for both in vitro and in vivo applications.[1][4][5]
HJC0152 exerts its anti-tumor effects by inhibiting the phosphorylation of STAT3 at the Tyr705
residue, which is crucial for its activation, dimerization, and nuclear translocation.[1] This
inhibition leads to the downregulation of STAT3 target genes involved in cell proliferation,
survival, and angiogenesis. These application notes provide detailed protocols for the
preparation and use of HJC0152 in preclinical research settings.

Data Presentation

Table 1: Physicochemical Properties of HJC0152
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Property Value Reference
Molecular Formula C15H13CI2N304 - HCI [6]
Molecular Weight 406.64 g/mol [6]
CAS Number 1420290-99-8 [6]
Appearance Solid powder [5]
Table 2: Solubility of HJC0152
Solvent Solubility Remarks Reference
84 - 88 mg/mL Use fresh, anhydrous
DMSO (approx. 206 - 216 DMSO for best [2]
mM) results.
Despite improved
agueous solubility
Water Insoluble (<1 mg/mL) over niclosamide, it is [6]
still poorly soluble in
agueous solutions.
Ethanol Insoluble (<1 mg/mL) [6]

Table 3: Recommended Concentrations and Dosages for HIC0152

Concentration/Dos

Study Type Application Reference
age
Cell-based assays
In Vitro (e.g., proliferation, 1-20uM [B1141[7]
apoptosis)
) Xenograft tumor
In Vivo ] 2.5 - 25 mg/kg [21[31[41[5]
models (mice)
Experimental Protocols
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Protocol 1: Preparation of HJC0152 Stock Solution for In
Vitro Studies

This protocol describes the preparation of a 10 mM stock solution of HJC0152 in DMSO.
Materials:

e HJCO0152 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
Procedure:

e Weighing: Accurately weigh the desired amount of HJC0152 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.07 mg of HIC0152 (Molecular Weight: 406.64 g/mol ).

» Solubilization: Add the calculated volume of anhydrous DMSO to the HIC0152 powder. For
the example above, add 1 mL of DMSO.

» Mixing: Vortex the solution thoroughly until the HJC0152 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if needed.[8]

» Sterilization: While not always necessary for a DMSO stock, if required, the solution can be
sterilized by filtering through a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 1 year).[6][8]
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Protocol 2: Preparation of HJC0152 Working Solutions
for Cell Culture

This protocol outlines the dilution of the HJC0152 stock solution for use in cell-based assays.
Materials:

e 10 mM HJCO0152 stock solution in DMSO

« Sterile cell culture medium appropriate for the cell line

 Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM HJCO0152 stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations. For example, to prepare a 10 uM working solution,
you can add 1 pL of the 10 mM stock solution to 1 mL of cell culture medium.

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of HJC0152 used in the experiment. This is crucial as DMSO can have
effects on cell viability and function.

o Application to Cells: Add the prepared working solutions to your cell cultures and incubate for
the desired experimental duration.

Protocol 3: Preparation of HJC0152 Formulation for In
Vivo Studies

This protocol provides a common formulation for the intraperitoneal (i.p.) administration of
HJC0152 in mice.

Materials:

e HJCO0152 powder
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e DMSO

 PEG300

e Tween-80

o Sterile Saline or Phosphate-Buffered Saline (PBS)
» Sterile tubes

» Vortex mixer

Procedure:

e Initial Dissolution in DMSO: Dissolve the required amount of HJC0152 in DMSO. The final
concentration of DMSO in the formulation should not exceed 10% for optimal tolerability in
animals.[8]

o Formulation Preparation: A commonly used vehicle for in vivo studies consists of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline/PBS.[8] To prepare this formulation,
add the components in the following order, ensuring complete mixing after each addition:

Add the HJC0152 dissolved in DMSO.

o

[¢]

Add PEG300 and mix thoroughly.

[¢]

Add Tween-80 and mix thoroughly.

Finally, add the saline or PBS to reach the final volume and mix until a clear solution is

[e]

obtained.

» Vehicle Control: Prepare a vehicle control solution containing the same concentrations of
DMSO, PEG300, Tween-80, and saline/PBS without HJC0152.

e Administration: The prepared HJC0152 formulation and vehicle control are now ready for
intraperitoneal injection into the study animals. The volume to be injected should be
calculated based on the animal's body weight and the desired dose.
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Caption: HIC0152 inhibits the STAT3 signaling pathway.
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Caption: General experimental workflow for HJC0152 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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